17-Keto Fulvestrant
17-Keto Fulvestrant
17-Keto Fulvestrant is an impurity of Fulvestrant.
Brand Name:
Vulcanchem
CAS No.:
403656-89-3
VCID:
VC0195138
InChI:
InChI=1S/C32H45F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-27,29,38H,2-10,13-20H2,1H3/t22-,26-,27+,29-,30+,41?/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F
Molecular Formula:
C32H45F5O3S
Molecular Weight:
604.77
17-Keto Fulvestrant
CAS No.: 403656-89-3
Impurities
VCID: VC0195138
Molecular Formula: C32H45F5O3S
Molecular Weight: 604.77
Purity: > 95%
| CAS No. | 403656-89-3 |
|---|---|
| Product Name | 17-Keto Fulvestrant |
| Molecular Formula | C32H45F5O3S |
| Molecular Weight | 604.77 |
| IUPAC Name | (7R,8R,9S,13S,14S)-3-hydroxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C32H45F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-27,29,38H,2-10,13-20H2,1H3/t22-,26-,27+,29-,30+,41?/m1/s1 |
| SMILES | CC12CCC3C(C1CCC2=O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F |
| Appearance | Off-White to Pale Beige Solid |
| Melting Point | >45°C |
| Description | 17-Keto Fulvestrant is an impurity of Fulvestrant. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (7α)-3-Hydroxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-trien-17-one |
| PubChem Compound | 11767210 |
| Last Modified | Jan 08 2022 |
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